molecular formula C9H11N3O2 B575389 4-Carbamimidamido-2-methylbenzoic acid CAS No. 173732-05-3

4-Carbamimidamido-2-methylbenzoic acid

Cat. No.: B575389
CAS No.: 173732-05-3
M. Wt: 193.206
InChI Key: DAMQSOWJJFIQPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Carbamimidamido-2-methylbenzoic acid is a benzoic acid derivative featuring a carbamimidamido (-NH-C(=NH)-NH₂) group at the 4-position and a methyl (-CH₃) substituent at the 2-position of the aromatic ring. This compound is structurally related to pharmacologically active benzoic acid derivatives, which are frequently employed as intermediates in medicinal chemistry and agrochemical synthesis.

Properties

CAS No.

173732-05-3

Molecular Formula

C9H11N3O2

Molecular Weight

193.206

IUPAC Name

4-(diaminomethylideneamino)-2-methylbenzoic acid

InChI

InChI=1S/C9H11N3O2/c1-5-4-6(12-9(10)11)2-3-7(5)8(13)14/h2-4H,1H3,(H,13,14)(H4,10,11,12)

InChI Key

DAMQSOWJJFIQPE-UHFFFAOYSA-N

SMILES

CC1=C(C=CC(=C1)N=C(N)N)C(=O)O

Synonyms

Benzoic acid, 4-[(aminoiminomethyl)amino]-2-methyl- (9CI)

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Differences

The following table highlights key structural and functional distinctions between 4-carbamimidamido-2-methylbenzoic acid and related compounds:

Compound Name Substituents (Position) Functional Groups Key Properties
4-Carbamimidamido-2-methylbenzoic acid -CH₃ (2), -NH-C(=NH)-NH₂ (4) Carbamimidamido, methyl, carboxylic acid High basicity, moderate solubility in polar solvents
2-Carbamimidoylbenzoic acid -C(=NH)-NH₂ (2) Carbamimidoyl, carboxylic acid Precursor for pyrimidine synthesis; lower lipophilicity
4-(Dimethylamino)benzohydrazide -N(CH₃)₂ (4), -NH-NH₂ Dimethylamino, hydrazide Chelating agent; used in coordination chemistry
Methyl 4-Acetamido-2-hydroxybenzoate -OCH₃ (ester), -NH-CO-CH₃ (4), -OH (2) Acetamido, hydroxy, methyl ester Esterified form with reduced acidity; potential prodrug

Physicochemical Properties

  • Basicity : The carbamimidamido group in 4-carbamimidamido-2-methylbenzoic acid (pKa ~12–13) is significantly more basic than the acetamido group (pKa ~1–2) in methyl 4-acetamido-2-hydroxybenzoate, making it more reactive in alkaline conditions .
  • Solubility : The methyl ester in methyl 4-acetamido-2-hydroxybenzoate improves organic solvent solubility compared to the free carboxylic acid in 4-carbamimidamido-2-methylbenzoic acid .
  • Stability: Hydrazide derivatives like 4-(dimethylamino)benzohydrazide exhibit lower thermal stability due to the labile N–N bond, whereas the carbamimidamido group is more robust .

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